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Compound of Interest

Compound Name: Ibrexafungerp

Cat. No.: B609083

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the minimum inhibitory
concentration (MIC) of Ibrexafungerp, a novel oral glucan synthase inhibitor. The information
compiled herein is based on established guidelines from the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST),
as well as findings from peer-reviewed studies.

l. Quantitative Data Summary

The in vitro activity of Ibrexafungerp has been evaluated against a broad spectrum of fungal
pathogens. The following tables summarize the MIC and Minimum Effective Concentration
(MEC) data for key fungal species.

Table 1: Ibrexafungerp MIC Distribution for Candida Species
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. No. of MIC Range MICso MICo0
Species Reference
Isolates (ng/mL) (ng/mL) (ng/mL)
Candida
_ >1000 0.016 - 0.5 0.06 - 0.125 0.125 [1][2]
albicans
Candida auris  >400 0.06 - 2.0 0.5 1.0 [31141[5][6]
Candida
>246 <0.004 - 2 0.25 0.5 [7]
glabrata
Candida
- >100 0.06 - =8 0.5 2.0 [1][2]
parapsilosis
Candida
o >100 0.06 - =8 0.5 2.0 [1][2]
tropicalis
Candida
_ >100 0.06 - >8 1.0 2.0 [11[2]
krusei
Table 2: Ibrexafungerp MEC Distribution for Aspergillus Species
. No. of MEC Range  MECso MECo0
Species Reference
Isolates (ng/mL) (ng/mL) (ng/mL)
Aspergillus N N
) >100 Not specified 0.03-0.06 Not specified [81[9][10]
fumigatus
Aspergillus - - -
Not specified Not specified <0.06 - 0.06 Not specified [11]
flavus
Aspergillus 0.03-0.078 -~ -~
>18 Not specified Not specified [10]
terreus (GM)
Aspergillus
niger >16 Not specified Not specified Not specified [10]
complex

Il. Experimental Protocols
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The following are detailed methodologies for determining the MIC of Ibrexafungerp for yeasts
and molds, primarily based on the broth microdilution method.

A. Protocol for Yeasts (e.g., Candida spp.)

This protocol is adapted from the CLSI M27-A4 and EUCAST E.Def 7.3.2 guidelines.[4][12][13]
[14]

1. Materials:

o Ibrexafungerp powder

o Dimethyl sulfoxide (DMSOQO)

o RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS
o Sterile 96-well microtiter plates

o Spectrophotometer (optional, for automated reading)

e Fungal isolates and quality control strains (e.g., C. parapsilosis ATCC 22019, C. krusei ATCC
6258)[3][14]

2. Preparation of Ibrexafungerp Stock Solution: a. Dissolve Ibrexafungerp powder in DMSO
to create a high-concentration stock solution (e.g., 1600 pg/mL). b. Perform serial dilutions of
the stock solution in RPMI 1640 medium to prepare working solutions.

3. Inoculum Preparation: a. Subculture the yeast isolates on a suitable agar medium (e.qg.,
Sabouraud Dextrose Agar) and incubate at 35°C for 24-48 hours. b. Prepare a suspension of
the yeast cells in sterile saline. c. Adjust the cell density of the suspension to a 0.5 McFarland
standard, which corresponds to approximately 1-5 x 10° CFU/mL. d. Dilute the adjusted
inoculum in RPMI 1640 medium to achieve a final concentration of 0.5-2.5 x 10> CFU/mL in the
microtiter plate wells.[12]

4. Microdilution Plate Preparation and Incubation: a. Add 100 pL of the appropriate
Ibrexafungerp dilution to each well of the microtiter plate. b. Add 100 pL of the prepared fungal
inoculum to each well. c. Include a growth control well (inoculum without drug) and a sterility
control well (medium only). d. Incubate the plates at 35°C for 24-48 hours.[4][13]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.02694-20
https://pmc.ncbi.nlm.nih.gov/articles/PMC10848775/
https://journals.asm.org/doi/10.1128/aac.00562-21
https://pmc.ncbi.nlm.nih.gov/articles/PMC9605171/
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://www.scynexis.com/wp-content/uploads/2022/12/2019-10-TIMM-Candida-auris-is-Highly-In-Vitro.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9605171/
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10848775/
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.02694-20
https://journals.asm.org/doi/10.1128/aac.00562-21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

5. MIC Endpoint Determination: a. The MIC is determined as the lowest concentration of
Ibrexafungerp that causes a significant inhibition of growth (typically >50%) compared to the
drug-free growth control.[1][4] b. Reading can be done visually or with a spectrophotometer at
450 nm.[1]

B. Protocol for Molds (e.g., Aspergillus spp.)

This protocol is based on the CLSI M38 and EUCAST E.Def 9.3.2 guidelines.[10]
1. Materials:

o Same as for yeasts, with the addition of specific quality control strains for molds (e.qg., A.
flavus ATCC 204304, A. fumigatus ATCC 204305).[8][9]

2. Preparation of Ibrexafungerp Stock Solution:
» Follow the same procedure as for yeasts.

3. Inoculum Preparation: a. Grow the mold on a suitable agar medium (e.g., Potato Dextrose
Agar) at 35°C for 5-7 days, or until adequate sporulation is observed. b. Harvest the conidia by
flooding the agar surface with sterile saline containing a wetting agent (e.g., 0.05% Tween 20).
c. Adjust the conidial suspension to a final concentration of 0.4-5 x 10 CFU/mL in RPMI 1640
medium.

4. Microdilution Plate Preparation and Incubation: a. Follow the same procedure as for yeasts.
b. Incubate the plates at 35°C for 48-96 hours.[15]

5. MEC Endpoint Determination: a. For molds, the endpoint is the Minimum Effective
Concentration (MEC), which is defined as the lowest concentration of Ibrexafungerp at which
a morphological change in the hyphae is observed (e.g., shorter, more branched hyphae).[8][9]
[16] b. The MEC is read visually.

lll. Visualizations
Signaling Pathway
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Caption: Mechanism of action of Ibrexafungerp.
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Caption: Broth microdilution workflow for MIC testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Determining Ibrexafungerp Minimum Inhibitory
Concentration (MIC): Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b609083#determining-ibrexafungerp-
minimume-inhibitory-concentration-mic-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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